Cas no 1516805-15-4 (4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole)
1516805-15-4 structure
Product Name:4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
CAS No:1516805-15-4
MF:C5H8BrN3
MW:190.0411195755
MDL:MFCD30500268
CID:5219596
PubChem ID:83679667
Update Time:2024-11-05
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazole, 4-bromo-2-(1-methylethyl)-
- 4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole
- 4-Bromo-2-isopropyl-2H-1,2,3-triazole
- SCHEMBL23154015
- 4-bromo-2-propan-2-yltriazole
- EN300-339363
- DB-426159
- 1516805-15-4
- G46686
-
- MDL: MFCD30500268
- Inchi: 1S/C5H8BrN3/c1-4(2)9-7-3-5(6)8-9/h3-4H,1-2H3
- InChI Key: IQOOJPOQZYJYHK-UHFFFAOYSA-N
- SMILES: N1=CC(Br)=NN1C(C)C
Computed Properties
- Exact Mass: 188.99016g/mol
- Monoisotopic Mass: 188.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 96.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.7Ų
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339363-0.05g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 0.05g |
$94.0 | 2023-09-03 | |
| Enamine | EN300-339363-0.1g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 0.1g |
$140.0 | 2023-09-03 | |
| Enamine | EN300-339363-0.25g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 0.25g |
$200.0 | 2023-09-03 | |
| Enamine | EN300-339363-0.5g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 0.5g |
$374.0 | 2023-09-03 | |
| Enamine | EN300-339363-1.0g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-339363-2.5g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 2.5g |
$978.0 | 2023-09-03 | |
| Enamine | EN300-339363-5.0g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 5.0g |
$1448.0 | 2023-02-23 | |
| Enamine | EN300-339363-10.0g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 10.0g |
$2146.0 | 2023-02-23 | |
| Enamine | EN300-339363-1g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 1g |
$499.0 | 2023-09-03 | |
| Enamine | EN300-339363-5g |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole |
1516805-15-4 | 95% | 5g |
$1448.0 | 2023-09-03 |
4-bromo-2-(propan-2-yl)-2H-1,2,3-triazole Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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